Cas no 701256-64-6 (4-bromo-N-[4-chloro-2-(trifluoromethyl)phenyl]benzenesulfonamide)

• Product Name: 4-bromo-N-[4-chloro-2-(trifluoromethyl)phenyl]benzenesulfonamide
• CAS No: 701256-64-6
• MDL: MFCD04219866
• CID: 4657341
• Update Time: 2025-11-01

4-bromo-N-[4-chloro-2-(trifluoromethyl)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[4-chloro-2-(trifluoromethyl)phenyl]benzenesulfonamide

• MDL： MFCD04219866

Additional information on 4-bromo-N-[4-chloro-2-(trifluoromethyl)phenyl]benzenesulfonamide

Comprehensive Overview of 4-bromo-N-[4-chloro-2-(trifluoromethyl)phenyl]benzenesulfonamide (CAS No. 701256-64-6)

4-bromo-N-[4-chloro-2-(trifluoromethyl)phenyl]benzenesulfonamide (CAS No. 701256-64-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique molecular structure, combining a bromobenzene moiety with a chloro-trifluoromethylphenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural complexity and functional diversity align with current trends in drug discovery, where researchers prioritize compounds with multifunctional scaffolds for targeted therapies.

The compound's CAS No. 701256-64-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent studies highlight its potential applications in modulating enzyme activity, particularly in kinase inhibition, a hot topic in oncology and inflammatory disease research. Users frequently search for "sulfonamide derivatives in drug development" or "trifluoromethylphenyl compounds," reflecting growing interest in halogenated aromatics for their metabolic stability and binding affinity.

From a synthetic chemistry perspective, 4-bromo-N-[4-chloro-2-(trifluoromethyl)phenyl]benzenesulfonamide exemplifies advancements in cross-coupling reactions and selective functionalization. Its bromo and chloro substituents offer versatile sites for further derivatization, a feature highly sought after in fragment-based drug design. SEO analytics reveal related queries such as "halogenated sulfonamides applications" and "CAS 701256-64-6 solubility," indicating demand for practical data on physicochemical properties.

Environmental and sustainability considerations are also pivotal. The compound's trifluoromethyl group aligns with the "green fluorine chemistry" trend, minimizing waste in synthesis. Researchers increasingly explore "biodegradable sulfonamides" and "eco-friendly halogenation," topics that intersect with this compound's profile. Analytical techniques like HPLC and LC-MS are essential for characterizing its purity, another frequent search term among quality control professionals.

In summary, 4-bromo-N-[4-chloro-2-(trifluoromethyl)phenyl]benzenesulfonamide (CAS No. 701256-64-6) represents a convergence of innovation in medicinal chemistry and sustainable practices. Its relevance to high-throughput screening and structure-activity relationship (SAR) studies ensures continued interest, while SEO-driven queries underscore the need for accessible technical documentation on its synthesis and applications.